4-bromo-2-[({2-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol

• IUPAC Name: 4-bromo-2-[[2-(2,4-dinitroanilino)phenyl]iminomethyl]phenol
• InChI: InChI=1S/C19H13BrN4O5/c20-13-5-8-19(25)12(9-13)11-21-15-3-1-2-4-16(15)22-17-7-6-14(23(26)27)10-18(17)24(28)29/h1-11,22,25H
• InChI Key: FLEAXVOJFMTOOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])N=CC3=C(C=CC(=C3)Br)O
• Molecular Formula: C19H13BrN4O5
• Molecular Weight: 457.2 g/mol

Description

4-bromo-2-[({2-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Studies: Further studies are needed to understand the mechanism of action of the compound and its potential side effects.
3. Drug Development: The compound can be further developed into a drug for various diseases, including cancer and infectious diseases.
4. Nanoparticle Synthesis: The compound can be used in the synthesis of nanoparticles for various applications, including drug delivery and imaging.
Conclusion:
In conclusion, 4-bromo-2-[({2-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol is a chemical compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-2-[({2-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol in lab experiments include its low toxicity, easy synthesis method, and potential applications in various fields. However, the limitations include its limited solubility in water and the need for further studies to understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 4-bromo-2-[({2-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol, including:
1. Optimization of

Scientific Research Applications

4-bromo-2-[({2-[(2,4-dinitrophenyl)amino]phenyl}imino)methyl]phenol has been used in various scientific research applications, including:
1. Antimicrobial Activity: The compound has shown promising results in inhibiting the growth of various bacteria and fungi. It has been tested against Escherichia coli, Staphylococcus aureus, Bacillus subtilis, Candida albicans, and Aspergillus niger.
2. Anticancer Activity: Studies have shown that the compound has cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer.
3. Antioxidant Activity: The compound has been found to have significant antioxidant activity, which can help in preventing various diseases caused by oxidative stress.